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Compound of Interest
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Cat. No.: B15573853 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides a comprehensive guide to the synthesis and characterization of lipid

nanoparticles (LNPs) incorporating the ionizable lipid 4A3-SC7. This lipid is a key component

of the Selective Organ Targeting (SORT) platform, enabling targeted delivery of therapeutic

payloads such as mRNA.[1][2][3]

The protocols outlined below are intended to provide a detailed, step-by-step methodology for

the formulation and characterization of 4A3-SC7 LNPs. The information is compiled from

various sources and adapted to provide a clear and concise workflow for research and

development purposes.

Mechanism of Action: Endosomal Escape
The efficacy of 4A3-SC7 LNPs in delivering mRNA payloads into the cytoplasm of target cells

is largely attributed to their pH-responsive nature. At physiological pH, the ionizable lipid 4A3-
SC7 is neutral, which facilitates cell entry.[4] Following endocytosis, the LNP is trafficked into

the endosome, where the pH is acidic. In this acidic environment, the tertiary amine groups of

4A3-SC7 become protonated, leading to a net positive charge. This charge facilitates the

fusion of the LNP with the endosomal membrane, allowing the encapsulated mRNA to be

released into the cytoplasm where it can be translated into the protein of interest.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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